Cas no 443651-85-2 (N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide)

• Product Name: N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide
• CAS No: 443651-85-2
• MF: C₁₂H₂₂N₂O₂S₂
• MW: 290.44528055191
• CID: 6158808
• PubChem ID: 3837279
• Update Time: 2025-10-24

N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide
• 443651-85-2
• SR-01000083458
• Oprea1_592205
• SR-01000083458-1
• N-(3-methyl-1,1-dioxothiolan-3-yl)azepane-1-carbothioamide
• F1068-0879
• N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)azepane-1-carbothioamide
• AKOS016047571
• AKOS002275506

• Inchi： 1S/C12H22N2O2S2/c1-12(6-9-18(15,16)10-12)13-11(17)14-7-4-2-3-5-8-14/h2-10H2,1H3,(H,13,17)
• InChI Key： UAAVGOTUBIGCLY-UHFFFAOYSA-N
• SMILES： S1(CCC(C)(C1)NC(N1CCCCCC1)=S)(=O)=O

Computed Properties

• Exact Mass: 290.11227030g/mol
• Monoisotopic Mass: 290.11227030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.9Ų

Additional information on N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide

Research Brief on N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide (CAS: 443651-85-2)

In recent years, the compound N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide (CAS: 443651-85-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and azepane moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The compound's distinct chemical structure and biological activity profile make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have focused on elucidating the mechanistic pathways through which N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide exerts its biological effects. Preliminary findings suggest that the compound may act as a potent inhibitor of specific cysteine proteases, which are implicated in a range of pathological conditions, including inflammatory diseases and cancer. The inhibitory activity is attributed to the reactive carbothioamide group, which forms covalent bonds with the active-site cysteine residues of target enzymes. This mechanism of action positions the compound as a potential lead for the development of novel therapeutics targeting protease-mediated diseases.

In addition to its protease inhibitory properties, N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide has also been investigated for its role in modulating cellular signaling pathways. Research indicates that the compound may influence the activity of key signaling molecules, such as NF-κB and MAP kinases, which are central to inflammatory and immune responses. These findings open new avenues for exploring the compound's utility in treating autoimmune disorders and chronic inflammatory conditions. The dual functionality of the molecule—both as an enzyme inhibitor and a signaling modulator—highlights its versatility and broad therapeutic potential.

From a synthetic chemistry perspective, the preparation of N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide presents several challenges, primarily due to the need for precise control over the sulfonylation and carbothioamide formation steps. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to produce the compound with high purity and yield. These improvements are critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.

Looking ahead, the continued exploration of N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)azepane-1-carbothioamide holds great promise for the pharmaceutical industry. Future research directions may include structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity, as well as in vivo efficacy and safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to accelerate the translation of these findings into clinically viable therapies. The compound's unique chemical and biological properties position it as a compelling candidate for addressing unmet medical needs in various disease areas.